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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxy-3-(methoxymethyl)benzaldehyde is an aromatic aldehyde with potential

applications in organic synthesis, pharmaceuticals, and the flavor and fragrance industry. Its

chemical structure, featuring both a methoxy and a methoxymethyl group on the benzaldehyde

core, suggests the potential for diverse biological activities and makes it an interesting

candidate for further investigation in drug discovery and development. This technical guide

provides a comprehensive review of the available literature on 4-Methoxy-3-
(methoxymethyl)benzaldehyde, including its chemical properties, synthesis, and potential

biological significance.

Chemical and Physical Properties
4-Methoxy-3-(methoxymethyl)benzaldehyde is a white solid with the molecular formula

C₁₀H₁₂O₃ and a molecular weight of 180.20 g/mol .[1] The presence of two ether functionalities

is expected to influence its solubility and reactivity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1361442?utm_src=pdf-interest
https://www.benchchem.com/product/b1361442?utm_src=pdf-body
https://www.benchchem.com/product/b1361442?utm_src=pdf-body
https://www.benchchem.com/product/b1361442?utm_src=pdf-body
https://www.benchchem.com/product/b1361442?utm_src=pdf-body
https://www.rsc.org/suppdata/dt/c4/c4dt01765j/c4dt01765j1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₀H₁₂O₃ [1]

Molecular Weight 180.20 g/mol [1]

Appearance White solid
Inferred from related

compounds

CAS Number 76646-41-8 Publicly available data

Synthesis
A specific, detailed experimental protocol for the synthesis of 4-Methoxy-3-
(methoxymethyl)benzaldehyde is referenced in the literature to a 2003 publication by Jonali

and colleagues.[2] However, the full text of this publication could not be accessed for this

review.

A general synthetic approach to similar benzaldehyde derivatives often involves the protection

and modification of a precursor molecule like vanillin (4-hydroxy-3-methoxybenzaldehyde). A

plausible synthetic route could involve the protection of the hydroxyl group of vanillin, followed

by a formylation or oxidation step to introduce the aldehyde, and subsequent modification of

the protected hydroxyl group to a methoxymethyl ether.

Spectroscopic Data
While specific spectral data for 4-Methoxy-3-(methoxymethyl)benzaldehyde is not readily

available in the reviewed literature, data for the closely related compound, 4-methoxy-3-

(methoxymethyl)phenol, has been reported and can provide an indication of the expected

spectral characteristics.[3]
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Spectroscopic Data for 4-methoxy-3-

(methoxymethyl)phenol

UV (λmax) 220, 280, 320 nm

IR (KBr, cm⁻¹)
3560, 3000, 2900, 1610, 1520, 1480, 1290,

1150, 1040, 820

¹H-NMR (CDCl₃, 400 MHz, δ ppm)

7.04 (1H, dd, J= 1.38, 2.82 Hz, H-2), 6.69 (2H,

dd, J= 2.82, 8.66 Hz, H-5, H-6), 4.69 (1H, s, 3-

CH), 3.69, 3.41 (each 3H, s, 4-OCH₃ and 3-

OCH₃)

¹³C-NMR (CDCl₃, 125 MHz, δ ppm)

154.8 (C-1), 115.9 (C-2), 129.05 (C-3), 152.1

(C-4), 113.16 (C-5), 117.23(C-6), 55.66 (C-7),

73.81 (C-8), 56.97 (C-9)

Mass Spectrum (m/e) 167.4905

Potential Biological Activities
Direct studies on the biological activity of 4-Methoxy-3-(methoxymethyl)benzaldehyde are

limited in the available literature. However, research on the structurally similar compound, 4-

methoxy-3-(methoxymethyl)phenol, isolated from Calotropis gigantea, has demonstrated both

anti-microbial and anti-inflammatory properties.[3]

Antimicrobial Activity
The phenol derivative exhibited activity against a range of microorganisms.[3] This suggests

that 4-Methoxy-3-(methoxymethyl)benzaldehyde may also possess antimicrobial properties

worth investigating.
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Antimicrobial Activity of 4-methoxy-3-

(methoxymethyl)phenol
Zone of Inhibition (mm)

Escherichia coli 17 ±1.28

Staphylococcus aureus -

Pseudomonas aeruginosa -

Candida albicans -

(Data presented where available in the source)

[3]

Anti-inflammatory Activity
The anti-inflammatory potential of the related phenol was also noted.[3] Given the structural

similarity, it is plausible that 4-Methoxy-3-(methoxymethyl)benzaldehyde could exhibit similar

effects, warranting further investigation into its impact on inflammatory pathways.

Signaling Pathways and Experimental Workflows
Due to the limited biological data available for 4-Methoxy-3-(methoxymethyl)benzaldehyde,

no specific signaling pathways involving this compound have been elucidated. The following

diagram illustrates a general workflow for the initial screening of a novel compound for

biological activity.
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Compound Synthesis and Characterization
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General workflow for biological activity screening.

Conclusion
4-Methoxy-3-(methoxymethyl)benzaldehyde represents a molecule of interest with potential

applications in various scientific fields. While direct experimental data on its synthesis and

biological activity remains limited, the information available for structurally related compounds

suggests that it is a promising candidate for further research, particularly in the areas of

antimicrobial and anti-inflammatory drug discovery. Future work should focus on developing a

robust synthetic protocol and conducting comprehensive biological screening to elucidate its

mechanism of action and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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